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Compound of Interest

cyclo(Phe-Ala-Gly-Arg-Arg-Arg-
Gly-AEEAc)

Cat. No.: B15598364

Compound Name:

The following table summarizes the efficacy of various non-hormonal contraceptive agents,
presenting the Pearl Index, and typical and perfect use failure rates. These metrics are crucial
for evaluating and comparing the effectiveness of different contraceptive methods.
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. Pearl Index .
Contraceptive . . Typical Use Perfect Use
Specific (Pregnancies . .
Agent Failure Rate Failure Rate
Agent/Method per 100
Category (%) (%)
woman-years)
Lactic acid, citric
) acid, and
Vaginal pH ] 13.7 (over 7 6.67-9.99 (over 7
potassium 27.5[1][2]
Modulator ] cycles)[3] cycles)[4]
bitartrate
(Phexxi)
Varies b Not explicitl
o y 22 (52.5 mg gel, p -y
Spermicides Nonoxynol-9 formulation and stated in pivotal
6 months)[5] )
dose[5][6] trials
10-16 (100mg
formulations, 6
months)[5][7]
Barrier Methods Male Condom 2-18 13[8] 2[9]
Female Condom  5-21 21[10] 5[10]
Diaphragm (with
o 4-19 12-18[11] 6[11]
spermicide)
Cervical Cap ]
] ~12 (typical year)
(FemCap with - -
- [12]
spermicide)
Contraceptive 14 (never given 9 (never given
Sponge birth)[13] birth)[14]
22 (have given 20 (have given
birth)[13] birth)[14]
Intrauterine Copper IUD
_ 0.1-0.8[15] 0.8[8] 0.6
Device (TCu380A)
Fertility )
Standard Days 11.96 (typical
Awareness- 12[17] 4.75[16]
Method use)[16]
Based Methods
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1.8 (per 100 0.43 (abstinence
Symptothermal ) )

women over 13 - during fertile
Method )

cycles)[7] window)[3]

Mechanisms of Action

Non-hormonal contraceptives prevent pregnancy through various mechanisms that do not
involve altering a woman's hormonal cycle.[18] These can be broadly categorized as follows:

Vaginal pH Modulation: These agents, such as Phexxi, work by maintaining the naturally
acidic environment of the vagina.[19] Semen is alkaline and temporarily raises the vaginal
pH, which is necessary for sperm motility and survival. By keeping the pH low (between 3.5
and 4.5), these gels immobilize and kill sperm.[8][19]

Spermicidal Action: Spermicides, most commonly containing nonoxynol-9, are chemical
agents that directly kill sperm.[20] Nonoxynol-9 is a surfactant that disrupts the sperm cell
membrane, leading to its inactivation.[20]

Barrier Methods: These methods physically block sperm from entering the cervix and
reaching the egg.[15] This category includes male and female condoms, diaphragms,
cervical caps, and contraceptive sponges. The contraceptive sponge also contains a
spermicide.

Intrauterine Devices (IUDs): The copper IUD is a T-shaped device inserted into the uterus. It
continuously releases copper ions, which are toxic to sperm and inhibit their motility.[21][22]

The copper also creates an inflammatory reaction in the endometrium that is hostile to both

sperm and a fertilized egg, though the primary mechanism is preventing fertilization.[22][23]
[24]

Fertility Awareness-Based Methods (FABMs): These methods involve tracking the signs of
fertility during the menstrual cycle to identify the fertile window.[25] Couples then avoid
unprotected intercourse on those days to prevent pregnancy. The Standard Days Method
identifies a fixed fertile window (days 8-19) for women with regular cycles,[25] while the
symptothermal method involves observing changes in basal body temperature and cervical
mucus.[7]

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17314078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7358659/
https://www.researchgate.net/publication/8682308_Contraceptive_Effectiveness_and_Safety_of_Five_Nonoxynol-9_Spermicides_A_Randomized_Trial
https://pubmed.ncbi.nlm.nih.gov/7998637/
https://www.medicalnewstoday.com/articles/copper-iud
https://pubmed.ncbi.nlm.nih.gov/7998637/
https://raf.bioscientifica.com/view/journals/raf/3/1/RAF-21-0024.xml
https://raf.bioscientifica.com/view/journals/raf/3/1/RAF-21-0024.xml
https://www.biospace.com/press-releases/sebela-womens-health-announces-publication-of-phase-3-pivotal-study-results-for-the-investigational-copper-175-mm%C2%B2-intrauterine-device-iud-in-contraception
https://www.researchgate.net/publication/10957382_Cervical_Cap_versus_Diaphragm_for_Contraception
https://www.researchgate.net/publication/245908442_Efficacy_of_a_new_method_of_family_planning_the_Standard_Days_Method_Support_for_conceptualizing_the_SDM_implementing_the_effectiveness_study_and_preparing_this_article_was_provided_by_the_Institute_f
https://www.researchgate.net/publication/245908442_Efficacy_of_a_new_method_of_family_planning_the_Standard_Days_Method_Support_for_conceptualizing_the_SDM_implementing_the_effectiveness_study_and_preparing_this_article_was_provided_by_the_Institute_f
https://pubmed.ncbi.nlm.nih.gov/39581486/
https://www.irh.org/wp-content/uploads/2013/04/USAID_SDM_Technical_Brief_2004.pdf
https://pubmed.ncbi.nlm.nih.gov/6095664/
https://pubmed.ncbi.nlm.nih.gov/6095664/
https://pubmed.ncbi.nlm.nih.gov/17314078/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocols for Key Efficacy Studies

The following are summaries of the experimental protocols for pivotal efficacy studies of
various non-hormonal contraceptive agents.

Vaginal pH Modulator: Phexxi (AMPOWER Study)

o Study Design: The AMPOWER study was a Phase 3, single-arm, open-label clinical trial
conducted at 112 sites in the United States.[3]

o Participants: The study enrolled 1,384 sexually active women aged 18-35 who were at risk of
pregnancy.[3]

 Intervention: Participants were instructed to vaginally administer one dose of Phexxi up to
one hour before each act of intercourse for seven menstrual cycles.[3]

e Primary Outcome: The primary endpoint was the seven-cycle cumulative pregnancy rate,
calculated using the Kaplan-Meier method.[3]

» Data Collection: Participants recorded intercourse, product use, and any symptoms in
electronic diaries.[3]

Results: The seven-cycle cumulative pregnancy rate with typical use was 13.7%.[3]

Spermicide: Nonoxynol-9 Randomized Trial

» Study Design: This was a randomized trial comparing the effectiveness and safety of five
different nonoxynol-9 spermicide formulations.[6]

o Participants: The study enrolled 1,536 women who desired to use only spermicide for
contraception for seven months.[6]

« Intervention: Participants were randomly assigned to one of five groups: a gel with 52.5 mg,
100 mg, or 150 mg of nonoxynol-9, a film with 100 mg, or a suppository with 100 mg.[5][6]

e Primary Outcome: The primary outcome was the probability of pregnancy during six months
of typical use.[6]
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o Data Collection: Participants were followed for up to 30 weeks.[6]

e Results: The six-month pregnancy rates for typical use were 22% for the 52.5 mg gel, 16%
for the 100 mg gel, 14% for the 150 mg gel, 12% for the film, and 10% for the suppository.[5]

Barrier Method: FemCap (Cervical Cap) vs. Diaphragm

o Study Design: This was a Phase Il/lll, multicenter, randomized, open-label, parallel-group
study.[5]

o Participants: The study included 841 women at risk for pregnancy.[5]

¢ Intervention: Women were randomized to use either the FemCap or the Ortho All-Flex
diaphragm, both with 2% nonoxynol-9 spermicide, for 28 weeks.[5]

e Primary Outcome: The primary objective was to compare the probability of pregnancy
between the two devices.[5]

» Data Collection: Pregnancy was assessed over the 28-week study period.[5]

o Results: The 6-month typical use pregnancy probability was 13.5% for FemCap users and
7.9% for diaphragm users.[5]

Fertility Awareness-Based Method: Standard Days
Method

o Study Design: A prospective, multi-center efficacy trial.[16]

 Participants: The study enrolled 478 women aged 18-39 in Bolivia, Peru, and the Philippines
who had self-reported menstrual cycles of 26-32 days and wished to delay pregnancy for at
least one year.[16]

« Intervention: Participants were instructed to avoid unprotected intercourse on days 8 through
19 of their menstrual cycle.[16]

e Primary Outcome: The primary outcomes were the cumulative probability of pregnancy with
correct use and typical use over 13 cycles.[16]
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+ Data Collection: Data was analyzed using a single decrement multi-censoring life table
analysis.[16]

¢ Results: The probability of pregnancy over 13 cycles was 4.75% with correct use and
11.96% with typical use.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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